Cas no 2639462-46-5 (1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride)

• Product Name: 1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride
• CAS No: 2639462-46-5
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• MDL: MFCD33549573
• CID: 5652059
• PubChem ID: 155970578
• Update Time: 2025-07-22

1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride

• MDL： MFCD33549573
• Inchi： 1S/C7H12N2O.ClH/c1-5(2)6(10)7-8-3-4-9-7;/h3-6,10H,1-2H3,(H,8,9);1H
• InChI Key： LBKJAEWHUFRTLS-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN1)(O)C(C)C.Cl

Additional information on 1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride

Introduction to 1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride (CAS No. 2639462-46-5)

1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride, identified by its CAS number 2639462-46-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole derivative class, a structural motif widely recognized for its biological activity and versatility in drug design. The presence of the imidazole ring, combined with the hydrochloride salt form, enhances its solubility and pharmacological properties, making it a valuable candidate for further exploration in therapeutic applications.

The chemical structure of 1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride consists of a substituted imidazole core linked to a secondary alcohol group, which is further functionalized with a hydrochloride salt. This structural arrangement imparts unique physicochemical properties that make it suitable for various pharmacological investigations. The imidazole ring is known for its ability to interact with biological targets such as enzymes and receptors, often serving as a key pharmacophore in drug molecules. The secondary alcohol functionality provides additional sites for chemical modification, allowing for the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infectious disorders, inflammatory conditions, and neurological disorders. The structural features of 1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride make it an attractive scaffold for developing novel therapeutic agents. Specifically, the imidazole ring can act as a hydrogen bond acceptor or donor, facilitating interactions with biological targets. Additionally, the hydrochloride salt form improves the compound's stability and bioavailability, which are critical factors in drug development.

One of the most compelling aspects of 1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride is its potential application in modulating enzyme activity. Imidazole derivatives have been shown to inhibit or activate various enzymes involved in metabolic pathways and signal transduction processes. For instance, studies have demonstrated that certain imidazole-based compounds can inhibit kinases and phosphodiesterases, which are key players in cellular signaling pathways. The secondary alcohol group in 1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride also provides a site for further functionalization, enabling the synthesis of derivatives with enhanced enzyme inhibitory properties.

Moreover, the compound's structural similarity to known bioactive molecules suggests that it may exhibit overlapping pharmacological effects. For example, some imidazole derivatives have been reported to possess antimicrobial and anti-inflammatory properties. The ability of 1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride to interact with biological targets through multiple binding sites could contribute to its potential therapeutic efficacy. This multifaceted interaction profile makes it a promising candidate for further investigation in drug discovery efforts.

Recent research has also highlighted the importance of structure-based drug design in optimizing the pharmacological properties of imidazole derivatives. Computational methods such as molecular docking and virtual screening have been employed to identify potential binding interactions between 1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride and biological targets. These studies have provided valuable insights into the compound's mechanism of action and have guided the development of more potent and selective derivatives.

The synthesis of 1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of 1H-imidazole with isobutylene under acidic conditions to form the imidazole-substituted alcohol intermediate. This intermediate is then converted into its hydrochloride salt through treatment with hydrochloric acid or another suitable acid source. The synthetic route must be carefully controlled to minimize side reactions and ensure the formation of the desired product.

In conclusion, 1-(1H-imidazol-2-yl)-2-methylpropan-1-ol hydrochloride (CAS No. 2639462-46-5) is a compound with significant potential in pharmaceutical research due to its unique chemical structure and biological activity. Its imidazole core and secondary alcohol functionality provide multiple sites for interaction with biological targets, making it a versatile scaffold for drug development. Recent advancements in computational chemistry and synthetic methodologies have further enhanced our ability to explore and optimize the pharmacological properties of this compound. As research continues to uncover new applications for imidazole derivatives, 1-(1H-imidazol-2-ylyl)-2-methylpropanalcoholhydrochloride is poised to play a crucial role in the discovery and development of novel therapeutic agents.